Cas no 1213416-29-5 (methyl (3S)-3-amino-3-(4-chloro-3-nitrophenyl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(4-chloro-3-nitrophenyl)propanoate
• CAS No: 1213416-29-5
• MF: C₁₀H₁₁ClN₂O₄
• MW: 258.658341646194
• CID: 5910907
• PubChem ID: 165861026
• Update Time: 2025-06-10

methyl (3S)-3-amino-3-(4-chloro-3-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-amino-3-(4-chloro-3-nitrophenyl)propanoate
• 1213416-29-5
• EN300-1162592

• Inchi： 1S/C10H11ClN2O4/c1-17-10(14)5-8(12)6-2-3-7(11)9(4-6)13(15)16/h2-4,8H,5,12H2,1H3/t8-/m0/s1
• InChI Key： KKGNATGLHXXFPM-QMMMGPOBSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])[C@H](CC(=O)OC)N

Computed Properties

• Exact Mass: 258.0407345g/mol
• Monoisotopic Mass: 258.0407345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 98.1Ų

Additional information on methyl (3S)-3-amino-3-(4-chloro-3-nitrophenyl)propanoate

Introduction to Methyl (3S)-3-amino-3-(4-chloro-3-nitrophenyl)propanoate (CAS No. 1213416-29-5)

Methyl (3S)-3-amino-3-(4-chloro-3-nitrophenyl)propanoate, a compound with the chemical identifier CAS No. 1213416-29-5, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of derivatives that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a chiral center and aromatic substituents, contribute to its potential as a precursor in the synthesis of novel therapeutic agents.

The molecular structure of methyl (3S)-3-amino-3-(4-chloro-3-nitrophenyl)propanoate consists of a propanoate backbone modified with an amino group and a substituted aromatic ring. The stereochemistry at the chiral center plays a crucial role in determining its pharmacological properties, making it an attractive candidate for further investigation. Researchers have been exploring its potential applications in the development of drugs targeting various diseases, including cancer and inflammatory disorders.

Recent studies have highlighted the importance of this compound in the context of drug discovery. The aromatic ring, specifically the 4-chloro-3-nitrophenyl moiety, is known to enhance the binding affinity and selectivity of molecules towards biological targets. This feature has been exploited in the design of small-molecule inhibitors that can modulate enzymatic activity and signaling pathways involved in disease progression. The propanoate group, on the other hand, provides a versatile scaffold for further chemical modifications, allowing for the creation of libraries of derivatives with tailored properties.

In addition to its structural significance, methyl (3S)-3-amino-3-(4-chloro-3-nitrophenyl)propanoate has shown interesting pharmacokinetic profiles in preclinical studies. Its ability to cross biological membranes efficiently suggests that it may be suitable for oral administration, which would be advantageous for therapeutic applications. Furthermore, preliminary toxicity assessments have indicated that this compound is well-tolerated at relevant doses, paving the way for further development into clinical candidates.

The synthesis of methyl (3S)-3-amino-3-(4-chloro-3-nitrophenyl)propanoate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and enantiomeric purity. These techniques are essential for producing sufficient quantities of the compound for both research and potential clinical trials.

One of the most compelling aspects of this compound is its potential in combination therapy. Researchers are investigating its synergistic effects when used alongside other drugs that target different pathways within a disease context. This approach could lead to more effective treatments with reduced side effects compared to single-agent therapies. The ability to modulate multiple targets simultaneously makes compounds like methyl (3S)-3-amino-3-(4-chloro-3-nitrophenyl)propanoate valuable assets in modern drug discovery.

The role of computational chemistry in understanding the behavior of methyl (3S)-3-amino-3-(4-chloro-3-nitrophenyl)propanoate cannot be overstated. Molecular modeling techniques have been used to predict binding interactions with biological targets and simulate drug metabolism. These simulations provide critical insights into how the compound might behave within living systems, guiding experimental design and optimizing its pharmacological properties.

As research continues to evolve, new methodologies for studying this compound are being developed. Techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy offer high-resolution analytical tools for characterizing its structure and purity. These advancements enable researchers to gain deeper understanding into its mechanisms of action and potential therapeutic applications.

The future prospects for methyl (3S)-3-amino-3-(4-chloro-3-nitrophenyl)propanoate are promising, with ongoing studies aimed at expanding its chemical space and exploring new biological functions. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area, bringing innovative treatments closer to reality. The compound's unique properties make it a cornerstone in the quest for novel therapeutics that address unmet medical needs.